Cas no 2418716-97-7 (Tert-butyl 3-azido-5-iodobenzoate)

• Product Name: Tert-butyl 3-azido-5-iodobenzoate
• CAS No: 2418716-97-7
• MF: C₁₁H₁₂IN₃O₂
• MW: 345.136354446411
• CID: 5678397
• PubChem ID: 165775890
• Update Time: 2025-05-24

Tert-butyl 3-azido-5-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• EN300-26625585
• tert-butyl 3-azido-5-iodobenzoate
• 2418716-97-7
• Tert-butyl 3-azido-5-iodobenzoate

• Inchi： 1S/C11H12IN3O2/c1-11(2,3)17-10(16)7-4-8(12)6-9(5-7)14-15-13/h4-6H,1-3H3
• InChI Key： DNGGQQDWODFUJP-UHFFFAOYSA-N
• SMILES： IC1C=C(C=C(C=1)C(=O)OC(C)(C)C)N=[N+]=[N-]

Computed Properties

• Exact Mass: 344.99742g/mol
• Monoisotopic Mass: 344.99742g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 40.7Ų

Additional information on Tert-butyl 3-azido-5-iodobenzoate

Tert-butyl 3-azido-5-iodobenzoate: A Comprehensive Overview

Tert-butyl 3-azido-5-iodobenzoate, also known by its CAS number 2418716-97-7, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a tert-butyl ester group, an azide functional group, and an iodine atom. These features make it a versatile building block for various chemical reactions and applications.

The tert-butyl group in the compound provides steric protection to the ester functionality, making it stable under a wide range of reaction conditions. The azide group, on the other hand, is highly reactive and can participate in click chemistry reactions, such as the Huisgen cycloaddition. This reactivity makes tert-butyl 3-azido-5-iodobenzoate a valuable precursor for the synthesis of complex molecules with diverse functionalities.

Recent studies have highlighted the potential of tert-butyl 3-azido-5-iodobenzoate in drug discovery and materials synthesis. For instance, researchers have utilized its azide group to create bioactive compounds with tailored pharmacokinetic properties. Additionally, the iodine atom in the molecule has been exploited for applications in radiochemistry, where it serves as a radiotracer for imaging purposes.

In terms of synthesis, tert-butyl 3-azido-5-iodobenzoate can be prepared through a variety of methods. One common approach involves the nucleophilic substitution of an appropriate bromide or chloride precursor with an azide ion. The presence of the tert-butyl group ensures that the reaction proceeds efficiently under mild conditions, making it accessible to researchers at various levels of expertise.

The versatility of tert-butyl 3-azido-5-iodobenzoate extends to its applications in polymer science. By incorporating this compound into polymer backbones, scientists have developed materials with enhanced mechanical properties and responsiveness to external stimuli. For example, polymers containing this compound have shown promise in drug delivery systems due to their ability to release payloads in a controlled manner.

Moreover, tert-butyl 3-azido-5-iodobenzoate has been employed in click chemistry to create cross-linked networks with high mechanical stability. These networks have potential applications in tissue engineering and regenerative medicine, where they can serve as scaffolds for cell growth and differentiation.

In conclusion, tert-butyl 3-azido-5-ioto-benzoate is a multifaceted compound with a wide range of applications in organic synthesis, drug discovery, materials science, and radiochemistry. Its unique combination of functional groups makes it an invaluable tool for researchers seeking to develop innovative solutions across various disciplines.